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Compound of Interest

Compound Name: Halazone

Cat. No.: B1210301

This document provides essential safety and logistical information for the proper handling and
disposal of Halazone (CAS RN: 80-13-7) in a laboratory setting. The following procedures are
designed to ensure the safety of researchers and compliance with environmental regulations.

Essential Safety & Handling Precautions

Halazone is a white crystalline solid with a distinct chlorine-like odor.[1][2] It is an N-
chlorosulfonamide and functions as a potent chlorinating agent.[2][3] Due to its chemical
nature, specific precautions must be taken.

Personal Protective Equipment (PPE): When handling Halazone, especially in its solid form,
the following PPE is mandatory:

Eye Protection: Safety glasses or goggles.[1]

e Hand Protection: Wear two pairs of dissimilar protective gloves. If contact occurs, change
gloves immediately.[1]

e Body Protection: A disposable laboratory suit (e.g., Tyvek®) is recommended.[1]

o Respiratory Protection: For handling the powder or where dust formation is possible, use a
NIOSH-approved chemical cartridge respirator with an organic vapor and high-efficiency
particulate filter.[1]
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Chemical and Physical Properties

Understanding the properties of Halazone is crucial for its safe handling and disposal. The
compound is sensitive to light and hydrolyzes in water to release hypochlorous acid and
chlorine gas.[1] It is incompatible with strong oxidizing agents.[4]

Property Value

Molecular Formula C7HsCI2NO4SI[5]

Molar Mass 270.08 g-mol~1[5]

Melting Point 213 °C (decomposes at ~195 °C)[1][2][5]
Appearance White powder or crystalline solid[1]

Odor Chlorine- or chloroform-like[1]

Water Solubility <1 g/Lat 21 °C[2][5]

o Soluble in alcohol, glacial acetic acid, alkali
Solubility in other solvents )
hydroxides, and carbonates[1]

N Emits chlorine, nitrous oxides, and sulfur oxides
Decomposition Products -
upon decomposition[1]

Spill Management Protocol

In the event of a Halazone spill, immediate and proper cleanup is critical to prevent exposure
and environmental contamination.

Experimental Protocol for Spill Cleanup:

o Evacuate and Restrict Area: Immediately alert others and restrict access to the spill area.
Ensure the area is well-ventilated.[6]

» Don Appropriate PPE: Before beginning cleanup, put on all required personal protective
equipment as outlined in Section 1.

e Contain the Spill:
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o For Solid Spills: Do NOT dry sweep. To prevent dust from forming, moisten paper towels
with 60-70% ethanol and use them to clean up the solid material.[1][7]

o For Liquid Solutions: Use an absorbent material like vermiculite, sand, or sodium
bicarbonate to contain and absorb the spill.[1]

o Transfer Spilled Material: Carefully transfer the dampened or absorbed material into a
suitable, clearly labeled, and sealable container for hazardous waste.[7]

» Decontaminate the Area:
o Wipe the spill area with absorbent paper dampened with 60-70% ethanol.[7]

o Follow the ethanol wipe with a thorough washing of the area using a strong soap and
warm water solution.[1][7]

e Dispose of Cleanup Materials: All materials used for cleanup (e.g., paper towels, absorbent
pads, contaminated gloves) must be sealed in a vapor-tight plastic bag and disposed of as
hazardous waste.[1][7]

o Seek Verification: Do not re-enter the contaminated area without protective gear until a
Safety Officer has verified that the area is properly cleaned.[7]

Waste Disposal Procedures

Halazone is a halogenated organic compound and is subject to specific hazardous waste
regulations.[8][9] Under no circumstances should Halazone waste be discharged into the
sewer system or disposed of in regular trash.[6]

Step-by-Step Disposal Plan:
» Waste Identification and Segregation:

o Collect all Halazone waste, including pure chemical, contaminated materials, and
solutions, in a dedicated hazardous waste container.

o Do not mix Halazone waste with other chemical waste streams unless explicitly permitted
by your institution's safety office.
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» Container Selection and Labeling:
o Use a compatible, tightly sealed container for waste collection.[10]

o Clearly label the container with "Hazardous Waste," "Halazone," and the specific
components and concentrations.

o Arrange for Professional Disposal:

o The primary and recommended disposal method for Halazone is through a licensed
chemical destruction facility.[6]

o Contact your institution's Environmental Health and Safety (EH&S) department to arrange
for pickup and disposal.

o The preferred disposal technologies for halogenated organic compounds are controlled
incineration with flue gas scrubbing or other chemical dechlorination methods.[6][8]

» Disposal of Contaminated Packaging:
o Empty containers that held Halazone must also be treated as hazardous waste.

o Containers can be triple-rinsed with a suitable solvent (like ethanol), with the rinsate
collected as hazardous waste. After this decontamination, the container may be offered for
recycling or disposal according to institutional policy.[6]

Mandatory Visualizations
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Step 1: Assessment & Preparation

Halazone Waste Generated
(Solid, Liquid, or Contaminated Material)

Assess Waste Type & Volume

'

Consult SDS and Institutional
EH&S Disposal Policy

Don Appropriate PPE: !
Gloves, Goggles, Lab Coat |

Step 2: Cgntainment

Select a Compatible,
Leak-Proof Waste Container

Label Container Clearly:
'Hazardous Waste - Halazone'

'

Segregate from Incompatible
Wastes (e.g., Strong Oxidizers)

%

-

~

Step 3: Finjl Disposal
v
Store Securely in Designated
E—iazardous Waste Accumulation Area)

l

Contact Institutional EH&S
for Waste Pickup

Professional Disposal via Licensed Facility
(e.g., Controlled Incineration)

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Halazone waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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